2-methoxy-N-(4-((4-methyl-6-morpholinopyrimidin-2-yl)amino)phenyl)acetamide

• IUPAC Name: 2-methoxy-N-[4-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C18H23N5O3/c1-13-11-16(23-7-9-26-10-8-23)22-18(19-13)21-15-5-3-14(4-6-15)20-17(24)12-25-2/h3-6,11H,7-10,12H2,1-2H3,(H,20,24)(H,19,21,22)
• InChI Key: GXJKTRXLBUXKOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)COC)N3CCOCC3
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

2-methoxy-N-(4-((4-methyl-6-morpholinopyrimidin-2-yl)amino)phenyl)acetamide , also known by its chemical formula C₁₆H₂₀N₂O , is a compound synthesized via Schiff base reduction. It consists of asymmetric units in both orthorhombic and monoclinic crystal systems. The molecular structure of this compound is crucial for understanding its properties and potential applications .

Synthesis Analysis

The synthesis of this compound involves the reduction of Schiff bases. Specifically, it is prepared via the reduction of N-alkylation of primary amines using sodium borohydride (NaBH₄) as a powerful reducing agent. NaBH₄ selectively reduces functional groups without affecting reducible substituents such as nitro and chloride. Secondary amines like this compound serve as essential starting materials for various applications, including the synthesis of dithiocarbamates, dyes, and pharmaceuticals .

Molecular Structure Analysis

• Compound 1 (C₁₆H₂₀N₂O) : Orthorhombic crystal system with intermolecular hydrogen bonding (C11—H11···N2) .
• Compound 2 (C₁₄H₁₅NO₂) : Monoclinic crystal system with hydroxyl group involvement in intermolecular hydrogen bonding (O2—H2···O2 and O2—H2···O21) .